Cas no 1379812-37-9 (N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten)

N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten is a protected aminoalkene derivative featuring a tert-butyldiphenylsilyl (TBDPS) ether group and a Boc-protected amine. The TBDPS moiety enhances stability under basic and nucleophilic conditions, while the Boc group provides selective deprotection compatibility with acid-sensitive substrates. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing complex scaffolds in pharmaceuticals and fine chemicals. Its structural features enable controlled functionalization at both the amine and alkene sites, facilitating further modifications. The chiral center (±) allows exploration of stereochemical outcomes in asymmetric synthesis. Suitable for use in peptide coupling, cross-coupling reactions, and as a building block for bioactive molecules.

N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten structure

1379812-37-9 structure

Product Name:N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten

CAS No:1379812-37-9

MF:C₃₁H₃₉NO₃Si

MW:501.731769800186

MDL:MFCD23097191

CID:4697975

Update Time:2025-06-14

N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten Chemical and Physical Properties

Names and Identifiers

- N-Boc-(+/-)-4-(4-{[tert-butyl(diphenyl)silyl]oxy}-phenyl)-3-amino-1-buten
- N-Boc-(+/-)-4-(4-tert-butyldiphenylsilyloxyphenyl)-3-amino-1-butene
- tert-butyl N-(1-{4-[(tert-butyldiphenylsilyl)oxy]phenyl}but-3-en-2-yl)carbamate
- tert-butyl [1-(4-{[tert-butyl(diphenyl)silyl]oxy}phenyl)but-3-en-2-yl]carbamate
- N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten
- MDL： MFCD23097191
- Inchi： 1S/C31H39NO3Si/c1-8-25(32-29(33)34-30(2,3)4)23-24-19-21-26(22-20-24)35-36(31(5,6)7,27-15-11-9-12-16-27)28-17-13-10-14-18-28/h8-22,25H,1,23H2,2-7H3,(H,32,33)
- InChI Key： RZCVKOVNJSXVKV-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1C=CC(CC(C=C)NC(=O)OC(C)(C)C)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 36
Rotatable Bond Count: 11
Complexity: 672
Topological Polar Surface Area: 47.6

N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N171695-50mg	N-Boc-(+/-)-4-(4-{[tert-butyl(diphenyl)silyl]oxy}-phenyl)-3-amino-1-buten	1379812-37-9		50mg	$ 285.00	2022-06-03
TRC	N171695-100mg	N-Boc-(+/-)-4-(4-{[tert-butyl(diphenyl)silyl]oxy}-phenyl)-3-amino-1-buten	1379812-37-9		100mg	$ 475.00	2022-06-03

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Additional information on N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten

Comprehensive Overview of N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten (CAS No. 1379812-37-9)

The compound N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten (CAS No. 1379812-37-9) is a highly specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a Boc-protected amine and a tert-butyl(diphenyl)silyloxy group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its versatility in peptide synthesis, drug discovery, and medicinal chemistry applications.

One of the key features of N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten is its role in protecting functional groups during multi-step synthetic processes. The Boc group (tert-butoxycarbonyl) is a cornerstone in modern organic synthesis, offering stability under various reaction conditions while being easily removable under acidic conditions. This property is particularly valuable in the synthesis of complex molecules, where selective protection and deprotection are critical. Additionally, the silyloxy moiety enhances the compound's solubility and reactivity, making it a preferred choice for cross-coupling reactions and catalysis.

In the context of current trends, N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten aligns with the growing demand for green chemistry and sustainable synthesis. Researchers are exploring its potential in atom-economical reactions and catalytic transformations, which minimize waste and reduce environmental impact. The compound's compatibility with flow chemistry and continuous manufacturing further positions it as a forward-thinking solution for industrial-scale production.

Another area of interest is the compound's application in bioconjugation and proteomics. With the rise of targeted drug delivery and personalized medicine, N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten serves as a building block for designing biocompatible linkers and functionalized biomolecules. Its ability to introduce amino groups into complex structures makes it indispensable for creating antibody-drug conjugates (ADCs) and peptide-based therapeutics.

From a technical standpoint, the synthesis and handling of N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten require expertise in air-sensitive techniques and inert atmosphere operations. The compound's stability under anhydrous conditions and its sensitivity to moisture necessitate careful storage and handling. These considerations are critical for maintaining its integrity and ensuring reproducible results in laboratory settings.

In summary, N-Boc-(+/-)-4-(4-{tert-butyl(diphenyl)silyloxy}-phenyl)-3-amino-1-buten (CAS No. 1379812-37-9) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and biotechnology. Its unique structural attributes and compatibility with modern synthetic methodologies make it a valuable asset for scientists and industries alike. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.